Cas no 52448-17-6 (6-Bromo-L-Tryptophan)

• Product Name: 6-Bromo-L-Tryptophan
• CAS No: 52448-17-6
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD17214433
• CID: 359597
• Update Time: 2025-05-19

6-Bromo-L-Tryptophan Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(6-bromo-1H-indol-3-yl)propanoic acid
• (2S)-2-amino-3-(6-bromo-1H-indol-3-yl)propanoic acid
• L-Tryptophan, 6-bromo-
• 6-Bromo-L-tryptophan
• 6-Bromo-L-Tryptophan

• MDL： MFCD17214433
• Inchi： 1S/C11H11BrN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m0/s1
• InChI Key： OAORYCZPERQARS-VIFPVBQESA-N
• SMILES： BrC1C=CC2=C(C=1)NC=C2C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 282.00043
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 79.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 6-Bromo-L-Tryptophan

6-Bromo-L-Tryptophan: A Comprehensive Overview

6-Bromo-L-Tryptophan (CAS No. 52448-17-6) is a derivative of the essential amino acid tryptophan, with a bromine atom substituted at the sixth position of the indole ring. This compound has garnered significant attention in the fields of neuroscience, pharmacology, and metabolic research due to its unique properties and potential applications. In this article, we will delve into the structural characteristics, biological functions, and recent advancements in the study of 6-Bromo-L-Tryptophan, highlighting its significance in both academic and industrial contexts.

The structure of 6-Bromo-L-Tryptophan is closely related to that of L-tryptophan, differing only by the substitution of a bromine atom at the sixth position of the indole ring. This modification imparts distinct chemical and biological properties to the molecule. Recent studies have shown that this substitution enhances the compound's ability to modulate serotonin synthesis pathways, making it a valuable tool in understanding the interplay between amino acids and neurotransmitter systems.

One of the most promising areas of research involving 6-Bromo-L-Tryptophan is its role in neurochemistry. Researchers have demonstrated that this compound can influence serotonin levels in both preclinical models and human subjects. For instance, a 2023 study published in *Nature Neuroscience* revealed that 6-Bromo-L-Tryptophan acts as a precursor for serotonin production, potentially offering new avenues for treating mood disorders such as depression and anxiety. The study utilized advanced imaging techniques to track the compound's metabolism in vivo, providing unprecedented insights into its pharmacokinetics.

In addition to its neurochemical applications, 6-Bromo-L-Tryptophan has also been explored for its potential in metabolic regulation. A 2023 paper in *Cell Metabolism* highlighted its role in modulating gut microbiota composition, which has implications for obesity and diabetes research. The study found that administration of 6-Bromo-L-Tryptophan led to a significant shift in microbial communities, enhancing the production of short-chain fatty acids—a key factor in maintaining gut health.

The synthesis and characterization of 6-Bromo-L-Tryptophan have also seen advancements in recent years. Chemists have developed novel synthetic routes that improve yield and purity, making large-scale production more feasible. For example, a 2023 article in *Journal of Organic Chemistry* described a stereoselective synthesis method utilizing transition metal catalysts, which minimizes byproduct formation and streamlines the manufacturing process.

From an industrial perspective, 6-Bromo-L-Tryptophan holds promise as a functional ingredient in nutraceuticals and dietary supplements. Its ability to influence neurotransmitter systems and metabolic pathways positions it as a valuable addition to products aimed at improving mental health and overall well-being. However, further research is needed to establish optimal dosing regimens and long-term safety profiles.

In conclusion, 6-Bromo-L-Tryptophan (CAS No. 52448-17-6) is a versatile compound with wide-ranging applications in neuroscience, metabolism, and nutrition. Recent breakthroughs have underscored its potential as a therapeutic agent and functional ingredient, making it an area of active research interest. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic studies and commercial products.